Cas no 1361864-67-6 (2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361864-67-6
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927018
• Update Time: 2025-06-08

2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-10-4-1-7(5-11(10)15)9-3-2-8(6-12(18)19)17-13(9)16/h1-5H,6H2,(H,18,19)
• InChI Key： UPPRQQWCWXQUBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC(=O)O)=N1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid

Recent Advances in the Study of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid (CAS: 1361864-67-6)

2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid (CAS: 1361864-67-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anti-cancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid is its role as a precursor in the synthesis of small molecule inhibitors targeting specific signaling pathways. Recent publications have demonstrated its efficacy in modulating the activity of key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest that derivatives of this compound could serve as promising candidates for the development of next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid has also been investigated for its potential anti-cancer effects. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study utilized in vitro assays to evaluate the compound's ability to induce apoptosis and inhibit cell proliferation, with promising results that warrant further investigation in preclinical models.

The chemical synthesis and optimization of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in large-scale pharmaceutical applications. Furthermore, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Ongoing research efforts are focused on optimizing the compound's physicochemical properties to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetic acid (CAS: 1361864-67-6) represents a versatile and promising scaffold in the field of drug discovery. Its dual anti-inflammatory and anti-cancer activities, coupled with recent advancements in synthetic and computational approaches, position it as a valuable candidate for further development. Future studies should prioritize the elucidation of its mechanism of action and the evaluation of its efficacy in vivo, paving the way for potential clinical applications.